5-Chloro-2-(hydroxymethyl)-1H-benzimidazole-6-sulfonamide

• CAS RN: 89725-16-6
• Molecular Formula: C8H8ClN3O3S
• Molecular Weight: 261.69 g/mol
• IUPAC Name: 6-chloro-2-(hydroxymethyl)-3H-benzimidazole-5-sulfonamide
• InChI: InChI=1S/C8H8ClN3O3S/c9-4-1-5-6(12-8(3-13)11-5)2-7(4)16(10,14)15/h1-2,13H,3H2,(H,11,12)(H2,10,14,15)
• InChI Key: VRRUGHIYTFEGCB-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1S(=O)(=O)N)Cl)N=C(N2)CO

Description

5-Chloro-2-(hydroxymethyl)-1H-benzimidazole-6-sulfonamide is a useful research compound. Its molecular formula is C8H8ClN3O3S and its molecular weight is 261.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 11.0 g of 2-amino-4-chloro-5-sulfamylaniline in 50 ml of 4 N hydrochloric acid was added 5.6 g of glycolic acid. After refluxing for 6 hours, the resulting solid was collected by filtration and then added with stirring to 200 ml of 38% ammonium hydroxide; the pink precipitate was then collected and suspended in water with stirring at 60° for 20 minutes. Recrystallization of the solid from methanol provided 3.0 g of colorless crystals, m.p. 247°-250°.